Cas no 180313-91-1 (L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)-)

L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)-, is a protected dipeptide derivative combining L-phenylalanine and glycine with orthogonal protecting groups. The N-terminal (phenylmethoxy)carbonyl (Z) group and the C-terminal benzoyloxy (Bz) moiety provide selective deprotection pathways, facilitating controlled peptide synthesis. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and solution-phase methodologies, where its stability under acidic and basic conditions ensures compatibility with diverse coupling strategies. The presence of chiral L-phenylalanine enhances its utility in stereoselective applications. Its well-defined protective groups and high purity make it a reliable intermediate for pharmaceutical research and peptide-based drug development.
L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)- structure
180313-91-1 structure
Product Name:L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)-
CAS No:180313-91-1
MF:C26H25N3O6
MW:475.493206739426
CID:1371416
Update Time:2025-05-24

L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)-
    • Inchi: 1S/C26H25N3O6/c27-24(31)22(16-19-10-4-1-5-11-19)29(35-25(32)21-14-8-3-9-15-21)23(30)17-28-26(33)34-18-20-12-6-2-7-13-20/h1-15,22H,16-18H2,(H2,27,31)(H,28,33)/t22-/m0/s1
    • InChI Key: NNCHXHCCHAQTQU-QFIPXVFZSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)N(C(CNC(=O)OCC1C=CC=CC=1)=O)[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 475.17445

Experimental Properties

  • PSA: 122.83

L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
BIZ1000-1mg
Z-Gly-Phe-NHO-Bz
180313-91-1
1mg
£60.00 2023-08-31
Apollo Scientific
BIZ1000-5mg
Z-Gly-Phe-NHO-Bz
180313-91-1
5mg
£260.00 2023-08-31

L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)- Related Literature

Additional information on L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)-

L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)-: A Comprehensive Overview

L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)- (CAS No. 180313-91-1) is a complex organic compound with significant applications in the fields of pharmaceuticals and biotechnology. This compound is derived from L-phenylalanine, a naturally occurring amino acid, and is modified with specific functional groups to enhance its properties for various uses. The N-[(phenylmethoxy)carbonyl]glycyl and N-(benzoyloxy) substituents play crucial roles in determining its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug delivery systems. The benzoyloxy group, for instance, has been shown to improve the solubility of hydrophobic drugs, making it an ideal candidate for encapsulating poorly soluble pharmaceutical agents. Additionally, the phenylmethoxy carbonyl group enhances the stability of the compound under physiological conditions, which is critical for sustained-release applications.

One of the most promising areas of research involving this compound is its role in peptide synthesis. The N-benzoyloxy group serves as a protecting group during peptide bond formation, ensuring high yields and purity in the final product. This has led to its widespread use in the synthesis of bioactive peptides, which are essential components in modern medicine.

The synthesis of L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)- involves a multi-step process that includes nucleophilic acylation and protection/deprotection strategies. Researchers have optimized these steps to achieve higher yields and better quality products. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product integrity.

In terms of biological activity, this compound exhibits selective binding properties towards certain receptors, making it a valuable tool in drug discovery. Recent findings suggest that it may serve as a lead compound for developing treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) has been a focal point of recent investigations, with studies indicating that structural modifications can further enhance BBB penetration.

The environmental impact of this compound is another area of growing interest. Researchers are exploring its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that under controlled conditions, the compound undergoes rapid degradation, reducing its environmental footprint. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-N-(benzoyloxy)- (CAS No. 180313-91-1) is a versatile compound with a wide range of applications in pharmaceuticals and biotechnology. Its unique chemical structure and functional groups make it an invaluable tool in peptide synthesis and drug delivery systems. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and improving human health.

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